Cas no 58873-48-6 (Anthracene, 9-(1-methylethenyl)-)
58873-48-6 structure
Product Name:Anthracene, 9-(1-methylethenyl)-
CAS No:58873-48-6
MF:C17H14
MW:218.293064594269
CID:340571
PubChem ID:12660444
Update Time:2025-04-19
Anthracene, 9-(1-methylethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Anthracene, 9-(1-methylethenyl)-
- 9-prop-1-en-2-ylanthracene
- 9-isopropenyl anthracene
- 58873-48-6
- DTXSID10506003
- 9-(PROP-1-EN-2-YL)ANTHRACENE
-
- Inchi： 1S/C17H14/c1-12(2)17-15-9-5-3-7-13(15)11-14-8-4-6-10-16(14)17/h3-11H,1H2,2H3
- InChI Key： PBMREGLSNAEOME-UHFFFAOYSA-N
- SMILES： C1(C(=C)C)C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 218.10962
- Monoisotopic Mass: 218.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Anthracene, 9-(1-methylethenyl)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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